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Abstract
This technical guide provides a comprehensive overview of the expression of Rho GTPase

Activating Protein 27 (ARHGAP27) in various human cell lines. ARHGAP27, a key regulator of

Rho GTPase signaling, is implicated in fundamental cellular processes, including endocytosis

and cytoskeletal dynamics. Dysregulation of its expression has been linked to several

pathologies, making it a person of interest for therapeutic development. This document collates

quantitative expression data from prominent databases, details experimental methodologies for

its detection and quantification, and visualizes its pertinent signaling pathways. The intended

audience for this guide includes researchers, scientists, and professionals in the field of drug

development who are investigating the roles of ARHGAP27 in cellular biology and disease.

Introduction
ARHGAP27, also known as SH3D20 or CAMGAP1, is a multi-domain protein that functions as

a GTPase-activating protein (GAP) for Rho family GTPases, particularly Rac1 and Cdc42.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15583927#bc-rfq
https://www.thermofisher.com/antibody/primary/target/arhgap27
https://platform.opentargets.org/target/ENSG00000159314
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583927?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[3] By accelerating the hydrolysis of GTP to GDP, ARHGAP27 inactivates these molecular

switches, thereby modulating a wide array of cellular functions. The protein's architecture,

which includes an N-terminal F-BAR domain, a Rho-GAP domain, and a C-terminal SH3

domain, facilitates its involvement in complex signaling networks.[4] Notably, ARHGAP27 has

been shown to play a role in clathrin-mediated endocytosis, a critical process for nutrient

uptake, receptor regulation, and synaptic transmission.[5][6]

Given its central role in cellular signaling, understanding the expression profile of ARHGAP27

across different cell lines is paramount for elucidating its physiological functions and its

contribution to disease pathogenesis. This guide aims to provide a centralized resource for

ARHGAP27 expression data and related experimental protocols.

Quantitative Expression of ARHGAP27 in Human
Cell Lines
The expression of ARHGAP27 varies significantly across different cell lines, reflecting its

diverse roles in various cellular contexts. The following tables summarize the quantitative

mRNA and protein expression data for ARHGAP27 in a selection of commonly used human cell

lines, compiled from the Human Protein Atlas and the Cancer Cell Line Encyclopedia (CCLE).

ARHGAP27 mRNA Expression
The mRNA expression levels are presented as Transcripts Per Million (TPM), a normalized

measure of gene expression derived from RNA-sequencing data.
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Cell Line Cancer Type TPM (Human Protein Atlas)

A-431 Epidermoid carcinoma 15.8

U-2 OS Osteosarcoma 12.5

U-251 MG Glioblastoma 5.2

MCF7 Breast adenocarcinoma 8.9

K-562
Chronic myelogenous

leukemia
35.1

HEK 293 Embryonic kidney 14.2

A549 Lung carcinoma 10.1

HCT116 Colorectal carcinoma 9.5

PC-3 Prostate adenocarcinoma 7.3

HeLa Cervical adenocarcinoma 11.7

Data sourced from the Human Protein Atlas.

ARHGAP27 Protein Expression
Protein expression levels are often assessed semi-quantitatively using methods like

immunofluorescence (IF) and immunohistochemistry (IHC). The Human Protein Atlas provides

antibody-based staining intensity data.

Cell Line Staining Intensity (IF)
Subcellular Localization
(IF)

A-431 Medium Cytosol, Plasma membrane

U-2 OS Medium Cytosol, Nucleoplasm

U-251 MG Low Cytosol

MCF7 Low Cytosol

HeLa Medium Cytosol, Nucleoplasm
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Data sourced from the Human Protein Atlas.[7] Note: Protein expression data is not as readily

available in a quantitative format as mRNA data.

Signaling Pathways Involving ARHGAP27
ARHGAP27 is a critical negative regulator of Rho GTPase signaling. Its primary function is to

inactivate Rac1 and Cdc42, thereby influencing a multitude of downstream cellular processes.

Regulation of Rac1 Signaling
ARHGAP27 directly interacts with the active, GTP-bound form of Rac1, stimulating its intrinsic

GTPase activity. This leads to the conversion of Rac1-GTP to the inactive Rac1-GDP state.

The inactivation of Rac1 by ARHGAP27 has profound effects on the actin cytoskeleton, cell

migration, and cell proliferation.

ARHGAP27-mediated inactivation of Rac1 signaling.

Role in Clathrin-Mediated Endocytosis
ARHGAP27 is implicated in the complex machinery of clathrin-mediated endocytosis. It is

thought to regulate the cytoskeletal rearrangements necessary for the formation and

internalization of clathrin-coated vesicles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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